Cas no 2229233-83-2 (3-(1-ethoxyethyl)pentanedioic acid)

3-(1-Ethoxyethyl)pentanedioic acid is a versatile dicarboxylic acid derivative featuring an ethoxyethyl functional group, which enhances its solubility and reactivity in organic synthesis. This compound is particularly valuable as an intermediate in the production of specialty chemicals, pharmaceuticals, and polymers, where its bifunctional nature allows for selective modifications. The ethoxyethyl moiety provides steric and electronic tuning, enabling controlled reactions under mild conditions. Its balanced hydrophilicity and lipophilicity make it suitable for applications requiring tailored physicochemical properties. The compound’s stability and compatibility with a range of reagents further contribute to its utility in multistep synthetic pathways.
3-(1-ethoxyethyl)pentanedioic acid structure
2229233-83-2 structure
Product Name:3-(1-ethoxyethyl)pentanedioic acid
CAS No:2229233-83-2
MF:C9H16O5
MW:204.220343589783
CID:5975470
PubChem ID:165626723
Update Time:2025-05-20

3-(1-ethoxyethyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethoxyethyl)pentanedioic acid
    • EN300-1794965
    • 2229233-83-2
    • Inchi: 1S/C9H16O5/c1-3-14-6(2)7(4-8(10)11)5-9(12)13/h6-7H,3-5H2,1-2H3,(H,10,11)(H,12,13)
    • InChI Key: XIZMOKPIYZSXRX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)C(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 204.09977361g/mol
  • Monoisotopic Mass: 204.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 83.8Ų

3-(1-ethoxyethyl)pentanedioic acid Pricemore >>

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Additional information on 3-(1-ethoxyethyl)pentanedioic acid

Exploring 3-(1-ethoxyethyl)pentanedioic acid (CAS 2229233-83-2): Properties, Applications, and Innovations

3-(1-ethoxyethyl)pentanedioic acid (CAS 2229233-83-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This compound, characterized by its ethoxyethyl and pentanedioic acid moieties, serves as a valuable intermediate in synthetic chemistry. Its molecular formula and precise configuration make it a subject of interest for researchers exploring biodegradable polymers, drug delivery systems, and sustainable materials.

In recent years, the demand for eco-friendly chemical alternatives has surged, aligning with global trends toward green chemistry and carbon neutrality. 3-(1-ethoxyethyl)pentanedioic acid is often discussed in contexts such as renewable feedstock utilization and low-toxicity solvents. Its potential applications in biocompatible coatings and controlled-release formulations have also sparked curiosity, particularly in forums and scientific communities focused on advanced material science.

The synthesis of CAS 2229233-83-2 typically involves esterification and carboxylic acid modification steps, which are well-documented in peer-reviewed journals. Researchers highlight its stability under mild conditions, making it suitable for lab-scale experiments and industrial pilot projects. A frequently asked question in academic circles is how this compound compares to traditional dicarboxylic acid derivatives in terms of reaction efficiency and environmental impact—a topic addressed in several 2023–2024 studies.

From an SEO perspective, users often search for terms like "3-(1-ethoxyethyl)pentanedioic acid uses", "CAS 2229233-83-2 suppliers", or "synthesis of ethoxyethyl pentanedioate". These queries reflect growing commercial and academic interest. Notably, the compound’s role in bio-based plasticizers has been a hotspot, coinciding with the rise of circular economy initiatives. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for quality control, further emphasizing its technical relevance.

Innovations leveraging 3-(1-ethoxyethyl)pentanedioic acid are also emerging in cosmetic chemistry, where its mild properties are explored for skin-friendly formulations. Regulatory compliance, particularly under REACH and FDA guidelines, remains a key discussion point, ensuring safe handling and application. As industries prioritize non-toxic additives, this compound’s profile is expected to rise, supported by patents and collaborative R&D efforts.

In summary, CAS 2229233-83-2 represents a nexus of sustainability, multifunctional chemistry, and industrial adaptability. Its integration into high-value sectors underscores the importance of continued research and cross-disciplinary collaboration to unlock its full potential.

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